![molecular formula C12H9F3N2O B2739937 N-[Cyano-[4-(trifluoromethyl)phenyl]methyl]prop-2-enamide CAS No. 2361645-93-2](/img/structure/B2739937.png)
N-[Cyano-[4-(trifluoromethyl)phenyl]methyl]prop-2-enamide
Description
“N-[Cyano-[4-(trifluoromethyl)phenyl]methyl]prop-2-enamide” is also known as "N-[4-Cyano-3-(trifluoromethyl)phenyl]methacrylamide" . It is a white to almost white crystalline powder .
Molecular Structure Analysis
The molecular formula of this compound is C12H9F3N2O . The InChI Key is HHWDZLSGDDXUSM-UHFFFAOYSA-N . The SMILES representation is CC(=C)C(=O)NC1=CC(=C(C=C1)C#N)C(F)(F)F .Physical And Chemical Properties Analysis
This compound has a molecular weight of 254.21 g/mol . It’s a solid at 20 degrees Celsius . The melting point ranges from 141.0 to 145.0 °C .Safety And Hazards
properties
IUPAC Name |
N-[cyano-[4-(trifluoromethyl)phenyl]methyl]prop-2-enamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9F3N2O/c1-2-11(18)17-10(7-16)8-3-5-9(6-4-8)12(13,14)15/h2-6,10H,1H2,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XAONFAVTGQFDCY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)NC(C#N)C1=CC=C(C=C1)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9F3N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-{cyano[4-(trifluoromethyl)phenyl]methyl}prop-2-enamide | |
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